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Cat. No.: B1581652 Get Quote

An In-depth Technical Guide to the Physicochemical Characterization of 2,5-Dichloro-4-
nitrophenol

Executive Summary
This technical guide provides a comprehensive analysis of the melting and boiling points of 2,5-
Dichloro-4-nitrophenol (CAS No. 5847-57-4), a key intermediate in the synthesis of dyes,

pigments, and agrochemicals.[1] A thorough understanding of its physical properties is

paramount for its application in process chemistry, safety protocols, and materials science. This

document synthesizes theoretical principles with validated experimental protocols to offer a

self-validating framework for the characterization of this compound. We will delve into the

molecular factors governing its phase transitions and provide detailed, field-proven

methodologies for their empirical determination.

Introduction: The Significance of Phase Transition
Data
2,5-Dichloro-4-nitrophenol is a halogenated nitrophenol whose utility in chemical synthesis is

derived from its reactive nitro and chloro functional groups.[1] In any research or drug

development pipeline, the melting and boiling points are not mere physical constants; they are

critical indicators of purity, stability, and the energetic requirements for handling and reaction

optimization. An accurate determination of these properties is the foundation of robust process

development, ensuring reproducibility and safety. This guide explains the causality behind the
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observed thermal behavior of this molecule and equips the researcher with the necessary

protocols for its verification.

Physicochemical Profile of 2,5-Dichloro-4-
nitrophenol
The foundational physical properties of 2,5-Dichloro-4-nitrophenol are summarized below.

These values serve as the benchmark for the experimental verifications detailed later in this

guide.

Property Value Source

CAS Number 5847-57-4 [2][3]

Molecular Formula C₆H₃Cl₂NO₃ [2][3][4]

Molecular Weight 208.00 g/mol [2][4]

Melting Point 117 °C [4]

Boiling Point 317 °C [1][5]

Appearance Solid -

Theoretical Grounding: Molecular Structure and
Intermolecular Forces
The melting and boiling points of a compound are direct consequences of the strength of its

intermolecular forces. The structure of 2,5-Dichloro-4-nitrophenol incorporates several key

features that dictate its thermal behavior.

Hydrogen Bonding: The phenolic hydroxyl (-OH) group is a potent hydrogen bond donor.

This creates strong intermolecular associations, requiring significant thermal energy to break

the crystal lattice during melting and to separate the molecules into the gas phase during

boiling.

Dipole-Dipole Interactions: The nitro group (-NO₂) and the two chlorine atoms (-Cl) are

strongly electron-withdrawing. This creates a significant molecular dipole, leading to strong
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electrostatic attractions between adjacent molecules.

Van der Waals Forces: As with all molecules, London dispersion forces contribute to the

overall intermolecular attraction. The planar aromatic ring allows for efficient surface area

contact, enhancing these forces.

The combination of these forces, particularly the powerful hydrogen bonding, results in the

relatively high melting and boiling points observed for this compound. Unlike ortho-nitrophenol,

which exhibits intramolecular hydrogen bonding that lowers its boiling point, the substitution

pattern in 2,5-dichloro-4-nitrophenol favors intermolecular interactions, leading to a more

stable, higher-energy solid and liquid state.[6]

Experimental Protocol: Melting Point Determination
The determination of a sharp melting range is a primary indicator of sample purity. The

following protocol utilizes the capillary method, a universally accepted standard.

Methodology
Sample Preparation: Ensure the 2,5-Dichloro-4-nitrophenol sample is completely dry and

finely powdered. A small amount is loaded into a capillary tube (sealed at one end) to a

depth of 2-3 mm. The sample should be tightly packed by tapping the tube.

Apparatus Setup: Place the capillary tube into the heating block of a calibrated melting point

apparatus.

Heating Protocol:

Rapid Heating: Initially, heat the block rapidly to a temperature approximately 15-20 °C

below the expected melting point (117 °C).

Slow Heating: Decrease the heating rate to 1-2 °C per minute. This slow rate is critical to

ensure thermal equilibrium between the sample, thermometer, and heating block.

Observation and Data Recording:

Record the temperature (T₁) at which the first drop of liquid appears.
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Record the temperature (T₂) at which the entire sample has completely melted into a clear

liquid.

Reporting: The melting point is reported as the range T₁ - T₂. For a pure sample, this range

should be narrow (≤ 1 °C).

Workflow for Melting Point Determination
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Prepare Dry, Powdered Sample

Load Sample into Capillary Tube (2-3 mm)

Place in Calibrated Melting Point Apparatus

Rapidly Heat to ~100 °C

Reduce Heating Rate to 1-2 °C / min

Observe for First Liquid Drop (Record T₁)

Observe for Complete Liquefaction (Record T₂)

Report Melting Range (T₁ - T₂)

Click to download full resolution via product page

Caption: Workflow for capillary melting point determination.

Experimental Protocol: Boiling Point Determination
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For high-boiling point compounds like 2,5-Dichloro-4-nitrophenol, a micro-scale method using

a Thiele tube is efficient and minimizes sample usage. This protocol is based on the principle

that the boiling point is the temperature at which the vapor pressure of the liquid equals the

applied atmospheric pressure.[7]

Methodology
Apparatus Assembly:

Attach a small glass vial (e.g., a Durham tube) containing 0.5-1 mL of the sample to a

thermometer using a rubber band. The bottom of the vial should be aligned with the

thermometer bulb.[7]

Place a small capillary tube (sealed at one end) into the vial with the open end down.[7]

Insert the entire assembly into a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil or silicone oil), ensuring the sample is below the oil level.

Heating and Observation:

Gently heat the side arm of the Thiele tube with a micro-burner. The shape of the tube

ensures uniform heating via convection.[8]

As the temperature rises, air trapped in the capillary tube will expand and exit as a slow

stream of bubbles.

Continue heating until a rapid, continuous stream of bubbles emerges from the capillary

tube. This indicates the temperature is just above the boiling point.[7][8]

Data Recording:

Stop heating. As the apparatus cools, the stream of bubbles will slow down and eventually

stop.

The moment the bubbling stops and the liquid is drawn back into the capillary tube, record

the temperature. This is the boiling point, as the external pressure has just overcome the

vapor pressure of the compound.[8]
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Validation: It is advisable to repeat the determination to ensure consistency. Record the

ambient atmospheric pressure, as boiling point is pressure-dependent.

Workflow for Thiele Tube Boiling Point Determination
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Apparatus Setup

Measurement

Add Sample to Small Vial

Insert Inverted Capillary Tube

Attach Vial to Thermometer

Place Assembly in Thiele Tube

Gently Heat Thiele Tube Arm

Observe Rapid, Continuous Bubbles

Stop Heating and Allow to Cool

Record Temperature When Liquid Enters Capillary

Report Boiling Point and Atmospheric Pressure

Click to download full resolution via product page

Caption: Workflow for micro boiling point determination via Thiele tube.
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Conclusion
The melting point (117 °C) and boiling point (317 °C) of 2,5-Dichloro-4-nitrophenol are

defining physical characteristics that arise from its distinct molecular structure, dominated by

strong intermolecular hydrogen bonding and dipole-dipole interactions. The protocols detailed

herein provide a robust framework for the empirical verification of these values, ensuring data

integrity for research, development, and safety applications. Adherence to these systematic

procedures is essential for achieving accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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